2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone

• IUPAC Name: 2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C16H15ClO4/c1-2-10-7-13(15(19)8-14(10)18)16(20)9-21-12-5-3-11(17)4-6-12/h3-8,18-19H,2,9H2,1H3
• InChI Key: SEMWLWJOEPKNLU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1O)O)C(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C16H15ClO4
• Molecular Weight: 306.74 g/mol

Description

2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone is an organic compound that belongs to the class of phenoxy ketones. These compounds are characterized by the presence of a phenoxy group attached to a ketone functional group. This particular compound features a chlorinated phenoxy group and a dihydroxyphenyl group with an ethyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone can be achieved through several synthetic routes. One common method involves the reaction of 4-chlorophenol with 1-(5-ethyl-2,4-dihydroxyphenyl)ethanone in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The chlorophenoxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(4-bromophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone: Similar structure with a bromine substituent instead of chlorine.

2-(4-methylphenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone: Similar structure with a methyl substituent instead of chlorine.

Uniqueness

2-(4-chlorophenoxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone is unique due to its specific combination of functional groups, which can impart distinct chemical and biological properties compared to its analogs.